Cas no 1228956-99-7 (3-Bromo-5-isobutoxybenzoic acid)

• Product Name: 3-Bromo-5-isobutoxybenzoic acid
• CAS No: 1228956-99-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD16618943
• CID: 1086099
• PubChem ID: 53216665
• Update Time: 2025-06-11

3-Bromo-5-isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isobutoxybenzoic acid
• 3-BROMO-5-ISOBUTOXYBENZOICACID
• DTXSID30681821
• RSRVOTBVNZYOKD-UHFFFAOYSA-N
• 3-bromo-5-isobutoxy-benzoic acid
• AKOS015834275
• SCHEMBL2176490
• MFCD16618943
• 1228956-99-7
• DB-366226
• 3-bromo-5-(2-methylpropoxy)benzoic acid
• Benzoic acid, 3-bromo-5-(2-methylpropoxy)-
• BS-19542

• MDL： MFCD16618943
• Inchi： 1S/C11H13BrO3/c1-7(2)6-15-10-4-8(11(13)14)3-9(12)5-10/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： RSRVOTBVNZYOKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)OCC(C)C

Computed Properties

• Exact Mass: 272.00500
• Monoisotopic Mass: 272.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 364.8±27.0 °C at 760 mmHg
• Flash Point: 174.4±23.7 °C
• PSA: 46.53000
• LogP: 3.18210
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Bromo-5-isobutoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-5-isobutoxybenzoic acid

Introduction to 3-Bromo-5-isobutoxybenzoic acid (CAS No: 1228956-99-7)

3-Bromo-5-isobutoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1228956-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a bromine substituent at the 3-position and an isobutoxy group at the 5-position, which endow it with unique chemical properties and potential biological activities. The compound's structural configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The synthesis of 3-Bromo-5-isobutoxybenzoic acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The introduction of the bromine atom at the 3-position is often achieved through electrophilic aromatic substitution reactions, while the isobutoxy group is typically installed via nucleophilic aromatic substitution or esterification processes. The precise regioselectivity in these transformations is crucial, as it ensures the formation of the desired product with minimal side reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to enhance yield and purity.

In recent years, 3-Bromo-5-isobutoxybenzoic acid has been explored as a key building block in the design of small-molecule inhibitors targeting various biological pathways. Its benzoic acid core is a common scaffold in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of both bromine and isobutoxy substituents provides additional points for functionalization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

One of the most promising applications of 3-Bromo-5-isobutoxybenzoic acid lies in its role as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 3-Bromo-5-isobutoxybenzoic acid, researchers have synthesized novel compounds that exhibit potent inhibitory activity against specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. The bromine atom serves as a handle for further derivatization, enabling the creation of highly specific inhibitors with improved selectivity and reduced toxicity.

Another area where 3-Bromo-5-isobutoxybenzoic acid has found utility is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Studies have demonstrated that certain derivatives of benzoic acid can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-Bromo-5-isobutoxybenzoic acid, particularly the electron-withdrawing nature of the carboxylic acid group and the steric hindrance provided by the isobutoxy moiety, contribute to its potential as an anti-inflammatory lead compound. Researchers are currently investigating its efficacy in animal models and exploring ways to optimize its pharmacological profile for therapeutic use.

The pharmaceutical industry has also shown interest in 3-Bromo-5-isobutoxybenzoic acid for its potential as an intermediate in the synthesis of antiviral drugs. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or receptors can help inhibit infection. Benzoic acid derivatives have been investigated for their ability to interfere with viral replication cycles. For example, modifications based on 3-Bromo-5-isobutoxybenzoic acid have been explored as inhibitors of viral proteases and polymerases. The bromine substituent allows for further functionalization via cross-coupling reactions, enabling the introduction of additional pharmacophores that enhance binding affinity to viral targets. Preliminary studies suggest that certain derivatives exhibit promising antiviral activity against various pathogens.

From a chemical biology perspective, 3-Bromo-5-isobutoxybenzoic acid serves as an excellent tool for studying enzyme-substrate interactions. Its well-defined structure allows researchers to probe how different substituents influence binding affinity and enzyme activity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the molecular interactions between 3-Bromo-5-isobutoxybenzoic acid derivatives and their target proteins. These studies not only provide insights into drug-receptor recognition but also aid in designing next-generation compounds with improved efficacy and safety profiles.

The environmental impact of chemical synthesis also warrants consideration when working with compounds like 3-Bromo-5-isobutoxybenzoic acid. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and reduce hazardous reagent usage. Catalytic methods, solvent-free reactions, and biocatalysis are among the strategies being employed to make the synthesis of 3-Bromo-5-isobutooxybenzoic acid more sustainable. Additionally, efforts are underway to develop efficient purification techniques that reduce environmental footprint while maintaining high product purity.

In conclusion, 3-Bromo-5-isobutoxybenzoic acid (CAS No: 1228956-99-7) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing molecules targeting various diseases, including cancer, inflammation, and viral infections. Ongoing research continues to uncover new applications for this compound, driven by advances in synthetic chemistry and computational modeling. As our understanding of biological pathways grows, so does the demand for innovative tools like 3-Bromo-5-isobutoxybenzoic acid to address unmet medical needs.